Cas no 912569-63-2 (4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile)

4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile is a heterocyclic compound featuring a fused pyridine-oxazine scaffold with a nitrile functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the nitrile group enhances reactivity, enabling further derivatization through nucleophilic addition or reduction. The methyl-substituted dihydrooxazine moiety contributes to stability while maintaining synthetic versatility. This compound is particularly useful in the development of bioactive molecules, offering a balance of rigidity and functional group compatibility. Its well-defined heterocyclic core is advantageous for designing ligands or modulators targeting specific biological pathways.
4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile structure
912569-63-2 structure
Product Name:4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile
CAS No:912569-63-2
MF:C9H9N3O
MW:175.187261343002
CID:802823
PubChem ID:24229651
Update Time:2025-05-22

4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrido[3,2-b]-1,4-oxazine-7-carbonitrile,3,4-dihydro-4-methyl-
    • 4-methyl-2,3-dihydropyrido[3,2-b][1,4]oxazine-7-carbonitrile
    • 4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
    • DTXSID70640356
    • MS-22483
    • FT-0716417
    • AKOS006344740
    • CS-0366612
    • 912569-63-2
    • 4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
    • DB-078955
    • 4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile
    • Inchi： 1S/C9H9N3O/c1-12-2-3-13-8-4-7(5-10)6-11-9(8)12/h4,6H,2-3H2,1H3
    • InChI Key： VLSVLSBIHZDQTF-UHFFFAOYSA-N
    • SMILES： O1C2C=C(C#N)C=NC=2N(C)CC1

Computed Properties

  • Exact Mass: 175.07500
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.2Ų

Experimental Properties

  • Density: 1.29
  • Melting Point: 107-109
  • Boiling Point: 347.9°C at 760 mmHg
  • Flash Point: 164.2°C
  • Refractive Index: 1.602
  • PSA: 49.15000
  • LogP: 0.84688

4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile Security Information

4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-3,4-dihydro-2H-pyrido3,2-b1,4oxazine-7-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M341808-50mg
4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
 912569-63-2
50mg
 $ 50.00 2022-06-03
TRC
M341808-100mg
4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
 912569-63-2
100mg
 $ 70.00 2022-06-03
TRC
M341808-500mg
4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
 912569-63-2
500mg
 $ 275.00 2022-06-03
Apollo Scientific
OR6087-1g
4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
 912569-63-2 97%
1g
 £68.00 2024-05-25
Apollo Scientific
OR6087-5g
4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
 912569-63-2 97%
5g
 £264.00 2024-05-25
abcr
AB225260-1 g
4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile, 95%; .
 912569-63-2 95%
1g
 €129.10 2022-06-11
abcr
AB225260-5 g
4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile, 95%; .
 912569-63-2 95%
5g
 €498.50 2022-06-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437282-1g
4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
 912569-63-2 98%
1g
 ￥576.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1437282-5g
4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-7-carbonitrile
 912569-63-2 98%
5g
 ￥2253.00 2024-04-25

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